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Compound of Interest
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Cat. No.: B3344870

For distribution to: Researchers, scientists, and drug development professionals.

Executive Summary

Dichlobentiazox is a novel fungicide developed by Kumiai Chemical Industry, introduced in
2016. It demonstrates notable efficacy against a range of significant rice pathogens, particularly
rice blast caused by Pyricularia oryzae. Its unique mode of action, which involves the induction
of systemic acquired resistance (SAR) in the host plant, makes it a valuable tool in integrated
pest management strategies, especially in scenarios where resistance to conventional
fungicides is a concern. This document provides a comprehensive overview of the chemical
structure, physicochemical properties, mechanism of action, synthesis, toxicological profile, and
analytical and experimental protocols related to Dichlobentiazox.

Chemical Structure and Identity

Dichlobentiazox is an isothiazole fungicide characterized by the presence of both a
benzisothiazole and a dichloro-isothiazole moiety.

IUPAC Name: 3-[(3,4-dichloro-1,2-thiazol-5-yl)methoxy]-1,2-benzothiazole 1,1-dioxide[1][2]

CAS Name: 3-((3,4-dichloro-5-isothiazolyl)methoxy)-1,2-benzisothiazole 1,1-dioxide[1][3]

CAS Number: 957144-77-3[1][4]

Molecular Formula: C11HeCIl2N203S2[1][3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3344870?utm_src=pdf-interest
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://www.benchchem.com/product/b3344870?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33004846/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20153047712
https://pubmed.ncbi.nlm.nih.gov/33004846/
http://www.bcpcpesticidecompendium.org/dichlobentiazox.html
https://pubmed.ncbi.nlm.nih.gov/33004846/
http://www.wppdb.com/dichlobentiazox_3099.htm
https://pubmed.ncbi.nlm.nih.gov/33004846/
http://www.bcpcpesticidecompendium.org/dichlobentiazox.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Canonical SMILES: C1=CC=C2C(=C1)C(=NS2(=0)=0)0CC3=C(C(=NS3)CI\CI[5]
« InChlKey: CUTZZBQQGUIEGT-UHFFFAOYSA-N[1][3]

Physicochemical Properties

Comprehensive data on several key physicochemical properties of Dichlobentiazox are not
readily available in public databases. The following table summarizes the available information.

Property Value Source
Molecular Weight 349.22 g/mol [5]
Physical State White solid [4]
Melting Point 172.5°C [4]16]
Density 1.59 g/mL [6]
Water Solubility (at 20°C) Data not available [41[6]
Vapor Pressure (at 20°C) Data not available [6]

Octanol-Water Partition

o Data not available [6]
Coefficient (logP)

Dissociation Constant (pKa) Data not available [6]

Fungicidal Spectrum and Efficacy

Dichlobentiazox is primarily used for the control of fungal and bacterial diseases in rice. Its
spectrum of activity includes:

e Rice Blast:Pyricularia oryzae (syn. Magnaporthe oryzae)[7]
e Brown Spot:Cochliobolus miyabeanus
o Bacterial Leaf Blight:Xanthomonas oryzae pv. oryzae

o Bacterial Grain Rot:Burkholderia glumae
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Quantitative efficacy data, such as ECso values, for Dichlobentiazox against these pathogens
are not widely published in peer-reviewed literature. Efficacy is typically determined through
field trials measuring disease severity and crop yield.

Mode of Action: Induction of Systemic Acquired
Resistance (SAR)

Unlike many fungicides that directly target fungal cellular processes, Dichlobentiazox acts as
a plant defense activator.[4] It induces Systemic Acquired Resistance (SAR), a plant's innate
immune response that provides long-lasting, broad-spectrum protection against a variety of
pathogens.

The SAR pathway is a complex signaling cascade. While the precise molecular target of
Dichlobentiazox is not publicly disclosed, it is understood to trigger the pathway, leading to a
state of heightened defense readiness in the plant.
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Figure 1: Generalized Systemic Acquired Resistance (SAR) Pathway induced by
Dichlobentiazox.

Synthesis Workflow

The synthesis of Dichlobentiazox involves a multi-step process starting from succinonitrile.
The key intermediates include a trisubstituted isothiazole derivative and 3-chloro-1,2-
benzothiazole 1,1-dioxide, which is derived from saccharin.
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Figure 2: Synthetic pathway overview for Dichlobentiazox.

Toxicological Profile

An extensive risk assessment of Dichlobentiazox was conducted by the Food Safety
Commission of Japan (FSCJ). The studies indicated no evidence of carcinogenicity,
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reproductive toxicity, teratogenicity, or genotoxicity. The major adverse effects observed at

higher doses included suppressed body weight, anemia in dogs, and hyperplasia in the liver

and duodenum.

NOAEL (No-
Study Type Species Observed-Adverse- Key Observations
Effect Level)
Hyaline droplet
accumulation in renal
Subacute Toxicity (90- Rat M: 22 mg/kg bw/dayF:  tubules (males);
a
day) 74 mg/kg bw/day epithelial villus
hypertrophy of
duodenum (females).
Chronic This was the lowest
Toxicity/Carcinogenicit ~ Rat 5.03 mg/kg bw/day NOAEL observed
y (2-year) across all studies.
Anemia, hyperplasia
Chronic Toxicity Dog - and hypertrophy of
bile duct in the liver.
) o No carcinogenic
Carcinogenicity Mouse -
effects observed.
Two-Generation Rat No reproductive
a -
Reproductive Toxicity toxicity observed.
Developmental , No teratogenic effects
o Rat & Rabbit -
Toxicity observed.
) Based on the 2-year
Acceptable Daily )
Human 0.05 mg/kg bw/day rat study with a safety

Intake (ADI)

factor of 100.

Experimental Protocols

Residue Analysis in Agricultural Products
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A validated method for the determination of Dichlobentiazox residues utilizes a modified
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Objective: To quantify Dichlobentiazox residues in representative agricultural products (e.g.,
rice grains).

Methodology:

o Sample Homogenization: A representative sample (e.g., 10 g) of the agricultural product is
homogenized.

o Extraction (QUEChERS EN 15662 Method):
o To the homogenized sample in a 50 mL centrifuge tube, add 10 mL of acetonitrile.

o Add the QUEChERS extraction salt packet containing magnesium sulfate, sodium
chloride, and sodium citrate.

o Shake vigorously for 1 minute and centrifuge.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing magnesium
sulfate and C18 sorbent. (Note: PSA and GCB sorbents were found to reduce recovery).

o Vortex for 30 seconds and centrifuge.
e LC-MS/MS Analysis:
o The final cleaned extract is filtered and injected into an LC-MS/MS system.

o Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer
with an electrospray ionization (ESI) source.

o Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive
guantification.
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o Validation: The method should be validated for linearity, accuracy (recovery), precision
(RSD), limit of detection (LOD), and limit of quantification (LOQ), with recovery rates
expected to be within 70-120%.
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Figure 3: Workflow for Dichlobentiazox residue analysis.

In-vivo Fungicidal Efficacy Trial (Rice Blast)
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Obijective: To evaluate the efficacy of Dichlobentiazox in controlling rice blast (Pyricularia
oryzae) under field or greenhouse conditions.

Methodology:

o Experimental Design: A Randomized Complete Block Design (RCBD) with a minimum of
three replications is recommended.

e Treatments:
o Dichlobentiazox at various application rates (e.g., g a.i./ha).
o A standard registered fungicide for rice blast control (positive control).
o An untreated control (negative control).

o Crop Husbandry: Susceptible rice varieties are grown using standard agronomic practices
for the region.

 Inoculation: If natural infection pressure is low, plots can be artificially inoculated with a spore
suspension of P. oryzae to ensure uniform disease development.

» Application: Dichlobentiazox is applied as a foliar spray at a specified crop growth stage
(e.g., tillering or booting), using calibrated spray equipment to ensure uniform coverage.

e Disease Assessment:

o Disease severity is assessed at regular intervals (e.g., 7, 14, and 21 days after the final
application).

o Assessment is performed by rating the percentage of leaf area affected by blast lesions on
a standardized scale (e.g., 0-9 scale).

o The Percent Disease Index (PDI) is calculated.

o Data Analysis:
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o The collected data on disease severity and crop yield are subjected to Analysis of
Variance (ANOVA).

o Treatment means are compared using a suitable post-hoc test (e.g., Duncan's Multiple
Range Test) to determine statistical significance.

o Percent disease control is calculated relative to the untreated control.

Conclusion

Dichlobentiazox represents a significant advancement in fungicide technology, offering an
alternative mode of action through the induction of the plant's own defense mechanisms. Its
effectiveness against key rice pathogens, combined with a well-characterized toxicological
profile, positions it as a promising component of modern crop protection programs. Further
research into its precise molecular interactions within the SAR pathway and the publication of
quantitative efficacy data would be of great value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dichlobentiazox: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344870#dichlobentiazox-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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